2-[(5-Bromopyridin-3-yl)oxy]acetic acid
CAS No.: 1344080-01-8
Cat. No.: VC3408377
Molecular Formula: C7H6BrNO3
Molecular Weight: 232.03 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 1344080-01-8 |
|---|---|
| Molecular Formula | C7H6BrNO3 |
| Molecular Weight | 232.03 g/mol |
| IUPAC Name | 2-(5-bromopyridin-3-yl)oxyacetic acid |
| Standard InChI | InChI=1S/C7H6BrNO3/c8-5-1-6(3-9-2-5)12-4-7(10)11/h1-3H,4H2,(H,10,11) |
| Standard InChI Key | MIKFGLOWRULNCW-UHFFFAOYSA-N |
| SMILES | C1=C(C=NC=C1Br)OCC(=O)O |
| Canonical SMILES | C1=C(C=NC=C1Br)OCC(=O)O |
Introduction
2-[(5-Bromopyridin-3-yl)oxy]acetic acid is an organic compound with the molecular formula C₇H₆BrNO₃ and a molecular weight of approximately 232.03 g/mol . It is a derivative of pyridine, featuring a bromine atom at the 5-position of the pyridine ring, which contributes to its unique chemical properties and reactivity. The presence of ether and carboxylic acid functional groups enhances its potential for various applications in chemical synthesis and biological research.
Synthesis Methods
The synthesis of 2-[(5-Bromopyridin-3-yl)oxy]acetic acid typically involves multi-step organic reactions. While specific detailed methods are not widely documented in reliable sources, general approaches may include the use of pyridine derivatives and acetic acid precursors in the presence of suitable catalysts or reagents. Industrial-scale production might utilize continuous flow reactors to optimize yield and minimize by-products.
Biological Activities and Potential Applications
| Potential Application | Description |
|---|---|
| Anti-inflammatory Activity | Under investigation |
| Anticancer Activity | Potential therapeutic properties |
| Biochemical Assays | Acts as a ligand to modulate protein/enzyme activity |
Challenges and Future Directions
Despite its promising potential, there is a need for more comprehensive studies to fully understand the biological effects and mechanisms of action of 2-[(5-Bromopyridin-3-yl)oxy]acetic acid. Further research is required to explore its therapeutic applications and to optimize synthesis methods for efficient large-scale production.
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